N'-[1-(4-nitrophenyl)ethylidene]-2-furohydrazide

• IUPAC Name: N-[(E)-1-(4-nitrophenyl)ethylideneamino]furan-2-carboxamide
• InChI: InChI=1S/C13H11N3O4/c1-9(10-4-6-11(7-5-10)16(18)19)14-15-13(17)12-3-2-8-20-12/h2-8H,1H3,(H,15,17)/b14-9+
• InChI Key: GGOCASTZKTWWQJ-NTEUORMPSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CO1)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=CO1)/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H11N3O4
• Molecular Weight: 273.24 g/mol

Description

N'-[1-(4-nitrophenyl)ethylidene]-2-furohydrazide, commonly known as NIFE, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 283.27 g/mol. NIFE has been used in various research fields, including medicinal chemistry, biochemistry, and pharmacology, due to its unique properties.

Mechanism of Action

NIFE has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. It is believed that NIFE acts as a reversible inhibitor of these enzymes by binding to their active sites and blocking their catalytic activity.
Biochemical and Physiological Effects:
NIFE has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which can protect cells from oxidative stress and prevent the development of various diseases. NIFE has also been shown to have anti-inflammatory properties, which can reduce inflammation and pain in various diseases.

Advantages and Limitations for Lab Experiments

NIFE has several advantages as a research tool. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other research tools. However, NIFE has some limitations, including its low solubility in water, which can limit its use in aqueous solutions.

Future Directions

There are several future directions for research on NIFE. One potential area of research is the development of new metal complexes with NIFE as a ligand. These complexes could have potential applications in catalysis and drug discovery. Another area of research is the investigation of the mechanisms of action of NIFE on various enzymes and its potential as a therapeutic agent for various diseases. Additionally, the development of new synthetic methods for NIFE could improve its yield and purity and make it more accessible for research.

Synthesis Methods

NIFE can be synthesized through the condensation reaction between 4-nitrobenzaldehyde and 2-furohydrazide in the presence of a suitable catalyst. The reaction is carried out in an organic solvent such as ethanol or methanol, and the yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

NIFE has been extensively used in scientific research due to its diverse applications. It has been used as a ligand for various metal ions, such as copper, nickel, and cobalt, which has led to the development of new metal complexes with potential applications in catalysis and drug discovery.